Cas no 1247211-21-7 (3-(3-chloro-4-hydroxyphenyl)-2-oxopropanoic acid)

3-(3-chloro-4-hydroxyphenyl)-2-oxopropanoic acid structure
1247211-21-7 structure
Product Name:3-(3-chloro-4-hydroxyphenyl)-2-oxopropanoic acid
CAS No:1247211-21-7
MF:C9H7ClO4
MW:214.60248208046
CID:5966057
PubChem ID:61679809
Update Time:2024-01-16

3-(3-chloro-4-hydroxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 3-chloro-4-hydroxy-α-oxo-
    • 3-(3-chloro-4-hydroxyphenyl)-2-oxopropanoic acid
    • MFCD16075088
    • SY339360
    • AKOS010945799
    • EN300-1981516
    • 1247211-21-7
    • Inchi: 1S/C9H7ClO4/c10-6-3-5(1-2-7(6)11)4-8(12)9(13)14/h1-3,11H,4H2,(H,13,14)
    • InChI Key: UVZXGDOSSJNLRF-UHFFFAOYSA-N
    • SMILES: C1(CC(=O)C(O)=O)=CC=C(O)C(Cl)=C1

Computed Properties

  • Exact Mass: 214.0032864g/mol
  • Monoisotopic Mass: 214.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.523±0.06 g/cm3(Predicted)
  • Boiling Point: 383.0±32.0 °C(Predicted)
  • pka: 2.33±0.54(Predicted)

3-(3-chloro-4-hydroxyphenyl)-2-oxopropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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